Cas no 51641-23-7 (1,2,3,4-Tetrahydro-isoquinoline-4-ol)

• Product Name: 1,2,3,4-Tetrahydro-isoquinoline-4-ol
• CAS No: 51641-23-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 826033
• Update Time: 2026-04-29

1,2,3,4-Tetrahydro-isoquinoline-4-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroisoquinolin-4-ol
• 1,2,3,4-Tetrahydro-isoquinoline-4-ol
• 1,2,3,4-tetrahydro-4-Isoquinolinol
• 1,2,3,4-Tetrahydro-i
• (4RS)-1,2,3,4-tetrahydro-4-hydroxyisoquinoline
• 1,2,3,4-tetrahydro-isoquinolin-4-ol
• 4-Hydroxy-1,2,3,4-tetrahydroisochinolin
• 4-hydroxy-1,2,3,4-tetrahydroisoquinoline
• AGN-PC-00FAEV
• CHEBI:171620
• CHEMBL296679
• SBB069163
• SureCN3922304

• Inchi： InChI=1S/C9H11NO/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-4,9-11H,5-6H2
• InChI Key： HTHIHJJKFYXSOQ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)CNCC2O

Computed Properties

• Exact Mass: 149.08413
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.154
• Boiling Point: 295.692°C at 760 mmHg
• Flash Point: 148.24°C
• Refractive Index: 1.586
• PSA: 32.26
• LogP: 1.15200

Additional information on 1,2,3,4-Tetrahydro-isoquinoline-4-ol

1,2,3,4-Tetrahydro-isoquinoline-4-ol (CAS No. 51641-23-7): An Overview of Its Properties and Applications

1,2,3,4-Tetrahydro-isoquinoline-4-ol (CAS No. 51641-23-7) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmacology. This compound, also known as tetrahydroisoquinoline-4-ol, is a member of the tetrahydroisoquinoline family and has garnered significant attention due to its unique structural properties and potential therapeutic applications.

The chemical structure of 1,2,3,4-tetrahydro-isoquinoline-4-ol consists of a tetrahydroisoquinoline ring with a hydroxyl group attached to the fourth carbon atom. This structure confers the compound with specific chemical and physical properties that make it valuable in various scientific and industrial contexts. The compound is typically synthesized through a series of well-documented chemical reactions, including the Pictet-Spengler reaction and subsequent reduction steps.

In recent years, 1,2,3,4-tetrahydro-isoquinoline-4-ol has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, it has been found to possess neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

One of the key areas of research involving 1,2,3,4-tetrahydro-isoquinoline-4-ol is its role in modulating cellular signaling pathways. Research has demonstrated that this compound can interact with various receptors and enzymes involved in cellular signaling, potentially leading to therapeutic benefits in conditions characterized by dysregulated signaling pathways. For instance, studies have shown that tetrahydroisoquinoline-4-ol can inhibit the activity of certain kinases and phosphatases, which are crucial enzymes in cellular signaling cascades.

Another important application of 1,2,3,4-tetrahydro-isoquinoline-4-ol is in the field of drug discovery and development. The compound serves as a valuable scaffold for the synthesis of more complex molecules with enhanced biological activities. Researchers have used tetrahydroisoquinoline-4-ol as a starting point to develop novel drugs targeting specific diseases. For example, derivatives of this compound have been synthesized and tested for their anti-inflammatory and anti-cancer properties.

The pharmacological profile of 1,2,3,4-tetrahydro-isoquinoline-4-ol has also been extensively studied. Preclinical studies have shown that this compound exhibits good bioavailability and low toxicity when administered orally or intravenously. These properties make it an attractive candidate for further clinical evaluation. Clinical trials are currently underway to assess the safety and efficacy of tetrahydroisoquinoline-4-ol in treating various conditions.

Moreover, 1,2,3,4-tetrahydro-isoquinoline-4-ol has been explored for its potential use in combination therapy. Research has shown that when used in conjunction with other drugs or therapeutic agents, tetrahydroisoquinoline-4-ol can enhance the overall effectiveness of treatment regimens. This synergistic effect is particularly relevant in the context of complex diseases where multiple pathways are involved.

In addition to its biological activities, 1,2,3,4-tetrahydro-isoquinoline-4-ol has also found applications in materials science and chemical synthesis. The compound can be used as a building block for the synthesis of advanced materials with unique properties. For instance, derivatives of tetrahydroisoquinoline-4-ol have been used to create polymers with enhanced mechanical strength and thermal stability.

The environmental impact of 1,2,3,4-tetrahydro-isoquinoline-4-ol is another area of interest. Researchers are investigating the biodegradability and environmental fate of this compound to ensure its safe use in various applications. Preliminary studies suggest that tetrahydroisoquinoline-4-ol is relatively stable under environmental conditions but can be degraded by certain microorganisms under specific conditions.

In conclusion, 1,2,3,4-tetrahydro-isoquinoline-4-ol (CAS No. 51641-23-7) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmacology, materials science, and environmental science. Its unique structural properties and biological activities make it a valuable molecule for both research and practical applications. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.